Cas no 22966-04-7 (2-Propen-1-one, 3-(3-methylphenyl)-1-phenyl-, (2E)-)

• Product Name: 2-Propen-1-one, 3-(3-methylphenyl)-1-phenyl-, (2E)-
• CAS No: 22966-04-7
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• MDL: MFCD00025968
• CID: 1412637
• PubChem ID: 6162622
• Update Time: 2025-04-20

2-Propen-1-one, 3-(3-methylphenyl)-1-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(3-methylphenyl)-1-phenyl-, (2E)-
• 3-(3-METHYLPHENYL)-1-PHENYL-PROP-2-EN-1-ONE
• 22966-04-7
• BDBM50440655
• (2E)-3-(3-methylphenyl)-1-phenylprop-2-en-1-one
• 16619-29-7
• MFCD00025968
• (E)-3-(3-methylphenyl)-1-phenylprop-2-en-1-one
• AKOS008685143
• TRANS-3-METHYLCHALCONE
• (E)-1-phenyl-3-m-tolylprop-2-en-1-one
• trans-3-METHYL CHALCONE
• 2-Propen-1-one, 3-(3-methylphenyl)-1-phenyl-
• SS-4629
• 1-Phenyl-3-(m-tolyl)prop-2-en-1-one
• CHEMBL2430043

• MDL： MFCD00025968
• Inchi： 1S/C16H14O/c1-13-6-5-7-14(12-13)10-11-16(17)15-8-3-2-4-9-15/h2-12H,1H3/b11-10+
• InChI Key： VQLMDARIPJTTAH-ZHACJKMWSA-N
• SMILES： O=C(/C=C/C1=CC=CC(C)=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.10452
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones